Cas no 1240518-37-9 (7-fluoro-4-methoxy-1H-indazol-3-amine)

• Product Name: 7-fluoro-4-methoxy-1H-indazol-3-amine
• CAS No: 1240518-37-9
• MF: C₈H₈FN₃O
• MW: 181.167024612427
• MDL: MFCD20486218
• CID: 2760249
• PubChem ID: 58054460
• Update Time: 2025-07-01

7-fluoro-4-methoxy-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methoxy-1H-indazol-3-amine
• QZB51837
• 1240518-37-9
• 7-Fluoro-4-(methyloxy)-1H-indazol-3-amine
• EN300-8145888
• SCHEMBL187024
• VVHDNIJNRVTTNO-UHFFFAOYSA-N
• 875-346-6

• MDL： MFCD20486218
• Inchi： 1S/C8H8FN3O/c1-13-5-3-2-4(9)7-6(5)8(10)12-11-7/h2-3H,1H3,(H3,10,11,12)
• InChI Key： VVHDNIJNRVTTNO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C(N)=NNC=21)OC

Computed Properties

• Exact Mass: 181.06514005Da
• Monoisotopic Mass: 181.06514005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.9Ų

Additional information on 7-fluoro-4-methoxy-1H-indazol-3-amine

7-Fluoro-4-methoxy-1H-indazol-3-amine: A Promising Compound in Biomedical Research

The compound with CAS No. 1240518-37-9, commonly referred to as 7-fluoro-4-methoxy-1H-indazol-3-amine, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule, characterized by its indazole core with fluorine and methoxy substituents, exhibits unique biological properties that make it a valuable candidate for drug discovery. Recent studies have highlighted its potential as a kinase inhibitor, particularly in the context of cancer therapy and neurodegenerative diseases.

Indazoles are a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The substitution pattern in 7-fluoro-4-methoxy-1H-indazol-3-amine plays a crucial role in its pharmacological profile. The fluorine atom at position 7 and the methoxy group at position 4 contribute to the molecule's lipophilicity and stability, enhancing its bioavailability and efficacy. These structural features have been extensively studied using computational chemistry tools, such as molecular docking and QSAR (Quantitative Structure–Activity Relationship) analysis, to optimize its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-fluoro-4-methoxy-indazolamine through various routes, including microwave-assisted synthesis and catalytic coupling reactions. These methods not only improve yield but also ensure the scalability of production, making it feasible for preclinical and clinical studies. The compound has been tested in vitro against a panel of kinases, demonstrating high selectivity for certain targets, which is critical for minimizing off-target effects and reducing toxicity.

In terms of pharmacodynamics, 7-fluoro-4-methoxy-indazolamine has shown remarkable activity in inhibiting key signaling pathways involved in cancer progression. For instance, it effectively blocks the activity of PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. This inhibition leads to apoptosis induction and cell cycle arrest in cancer cells, making it a promising candidate for targeted therapy. Additionally, preclinical studies have revealed its potential as a neuroprotective agent by modulating NMDA receptor activity, which is implicated in conditions like Alzheimer's disease and Huntington's disease.

The pharmacokinetic profile of 7-fluoro-4-methoxy-indazolamine has also been extensively evaluated. Studies in animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to penetrate the blood-brain barrier suggests potential applications in central nervous system disorders. However, further research is required to optimize its half-life and reduce clearance rates to enhance therapeutic efficacy.

From an environmental perspective, the synthesis and disposal of 7-fluoro-4-methoxy-indazolamine have been designed to minimize ecological impact. Green chemistry principles have been incorporated into its manufacturing process to reduce waste generation and energy consumption. This commitment to sustainability aligns with global efforts to promote eco-friendly pharmaceutical development.

In conclusion, 7-fluoro-4-methoxy-indazolamine represents a significant advancement in medicinal chemistry with broad applications in oncology and neurology. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a leading candidate for future drug development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds great promise for improving human health worldwide.